Cas no 2228467-95-4 (2-(3,3-dimethylcyclopentyl)ethanethioamide)

• Product Name: 2-(3,3-dimethylcyclopentyl)ethanethioamide
• CAS No: 2228467-95-4
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 5934954
• PubChem ID: 165615039
• Update Time: 2025-05-21

2-(3,3-dimethylcyclopentyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclopentyl)ethanethioamide
• 2228467-95-4
• EN300-1813917

• Inchi： 1S/C9H17NS/c1-9(2)4-3-7(6-9)5-8(10)11/h7H,3-6H2,1-2H3,(H2,10,11)
• InChI Key： UNYGHGAMKJFJRP-UHFFFAOYSA-N
• SMILES： S=C(CC1CCC(C)(C)C1)N

Computed Properties

• Exact Mass: 171.10817072g/mol
• Monoisotopic Mass: 171.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(3,3-dimethylcyclopentyl)ethanethioamide

Introduction to CAS No 2228467-95-4: 2-(3,3-Dimethylcyclopentyl)Ethanethioamide

CAS No 2228467-95-4, commonly referred to as 2-(3,3-dimethylcyclopentyl)ethanethioamide, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the stability and functionality of various chemical systems.

The molecular structure of 2-(3,3-dimethylcyclopentyl)ethanethioamide is characterized by a cyclopentane ring substituted with two methyl groups at the 3-position and an ethanethioamide group attached at the 1-position. This configuration imparts the compound with a rigid yet flexible framework, making it suitable for a wide range of chemical reactions. Researchers have explored its ability to act as a versatile building block in organic synthesis, particularly in the construction of complex molecules with tailored properties.

One of the most promising applications of CAS No 2228467-95-4 lies in its potential as a catalyst in asymmetric synthesis. Recent findings suggest that this compound can facilitate the formation of chiral centers with high enantioselectivity, which is crucial for the development of pharmaceuticals and agrochemicals. Its ability to stabilize transition states through non-covalent interactions has been extensively studied, providing insights into its role in accelerating reaction rates and improving product yields.

In addition to its catalytic applications, 2-(3,3-dimethylcyclopentyl)ethanethioamide has been investigated for its role in polymer chemistry. Studies have demonstrated that this compound can serve as a monomer for synthesizing novel polymeric materials with enhanced mechanical and thermal properties. Its incorporation into polymer networks has been shown to improve tensile strength and thermal stability, making it a valuable component in the development of advanced materials for industrial applications.

The synthesis of CAS No 2228467-95-4 has also been a focal point of recent research efforts. Scientists have developed efficient synthetic routes that utilize sustainable methodologies, such as microwave-assisted synthesis and green chemistry principles. These advancements have not only simplified the production process but also reduced environmental impact, aligning with global efforts to promote eco-friendly chemical practices.

Furthermore, computational studies have provided deeper insights into the electronic structure and reactivity of 2-(3,3-dimethylcyclopentyl)ethanethioamide. Quantum mechanical calculations have revealed its electronic distribution and bonding characteristics, which are critical for understanding its reactivity in various chemical transformations. These findings have paved the way for predictive modeling techniques that can guide future research and development efforts.

In conclusion, CAS No 2228467-95-4, or 2-(3,3-dimethylcyclopentyl)ethanethioamide, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific innovation and technological progress.